Cas no 19621-92-2 (6-oxo-1,6-dihydropyridine-2-carboxylic acid)
6-oxo-1,6-dihydropyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxypicolinic acid
- 2-Hydroxy-6-PyridineCarboxylicAcid
- 6-Hydroxy-2-PyridineCarboxylicAcid
- 2-PYRIDINECARBOXYLIC ACID, 1,6-DIHYDRO-6-OXO
- 6-Hydroxypyridine-2-Carboxylic Acid
- 6-OXO-1,6-DIHYDROPYRIDINE-2-CARBOXYLIC ACID
- 6-oxo-1H-pyridine-2-carboxylic acid
- 2-hydroxy-6-picolinic acid
- 2-Hydroxypyridine-6-carboxylic acid
- 6-carboxy-2-hydroxy-pyridine
- 6-hydroxopicolinic acid
- N-(2-Hydroxyethyl)piperazine
- 6-CARBOXY-2(1H)-PYRIDINONE
- 6-Hydroxy-2-pyridinecarboxylic
- 2-PYRIDINE-6-HYDROXYCARBOXYLICACID
- 6-HYDROXYPICOLINIC ACID 97+%
- 6-HYDROXY-2-PYRIDINECARBOXYLIC ACID
- SCHEMBL186847
- 53B
- Q27455437
- AKOS009156660
- CHEMBL1650602
- A4299
- BP-10848
- Z359371306
- BCP24920
- AC-3002
- 6-Hydroxypyridine-2-carboxylic acid, 95%
- 6-hydroxypicolinic acid;6-Hydroxy-2-pyridinecarboxylic Acid
- 2-PYRIDINECARBOXYLIC ACID,1,6-DIHYDRO-6-OXO
- NSC51589
- AM20050918
- MFCD00192220
- SY003534
- FT-0637882
- 19621-92-2
- NSC 51589
- EN300-34636
- 2-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-
- BDBM50335809
- 6-Hydroxy-2-pyridinecarboxylic acid #
- CS-W002504
- H0876
- FG-0455
- AKOS005145729
- DTXSID10287567
- 6-oxo-1,6-dihydropyridine-2-carboxylicacid
- NS00007859
- 1h-pyridin-2-one-6-carboxylic acid
- 6-carboxy-2-pyridone
- CHEBI:169992
- F8880-8788
- NSC-51589
- 6-Hydroxypicolinicacid
- BBL010816
- STK623616
- DB-011493
- 6-oxo-1,6-dihydropyridine-2-carboxylic acid
-
- MDL: MFCD00192220
- Inchi: 1S/C6H5NO3/c8-5-3-1-2-4(7-5)6(9)10/h1-3H,(H,7,8)(H,9,10)
- InChI Key: VRCWSYYXUCKEED-UHFFFAOYSA-N
- SMILES: O=C1C=CC=C(C(=O)O)N1
Computed Properties
- Exact Mass: 139.02700
- Monoisotopic Mass: 139.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.1
- Topological Polar Surface Area: 66.4A^2
Experimental Properties
- Color/Form: Pale yellow powder
- Density: 1.4510
- Melting Point: 270 °C (dec.) (lit.)
- Boiling Point: 436℃ at 760 mmHg
- Flash Point: 217.5℃
- PSA: 70.42000
- LogP: 0.48540
- Solubility: Uncertain
6-oxo-1,6-dihydropyridine-2-carboxylic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Safety Term:S26;S36
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
6-oxo-1,6-dihydropyridine-2-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-oxo-1,6-dihydropyridine-2-carboxylic acid Pricemore >>
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6-oxo-1,6-dihydropyridine-2-carboxylic acid Suppliers
6-oxo-1,6-dihydropyridine-2-carboxylic acid Related Literature
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1. Preparation of 6-oxo-1,6-dihydropyridine-2-carboxylic acid by microbial hydroxylation of pyridine-2-carboxylic acidAndreas Kiener,Rainer Gl?ckler,Klaus Heinzmann J. Chem. Soc. Perkin Trans. 1 1993 1201
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N. V. S. Dinesh K. Bhupathiraju,Ali Younes,Minhua Cao,Jafar Ali,Huseyin T. Cicek,Kathryn M. Tully,Shashikanth Ponnala,John W. Babich,Melissa A. Deri,Jason S. Lewis,Lynn C. Francesconi,Charles Michael Drain Org. Biomol. Chem. 2019 17 6866
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3. Synthesis and iron chelating properties of hydroxypyridinone and hydroxypyranone hexadentate ligandsTao Zhou,Xiao-Le Kong,Robert C Hider Dalton Trans. 2019 48 3459
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David G. Workman,Andrew Tsatsanis,Frank W. Lewis,John P. Boyle,Maryam Mousadoust,Nishani T. Hettiarachchi,Michael Hunter,Chris S. Peers,David Tétard,James A. Duce Metallomics 2015 7 867
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Timothy J. Donohoe,Dale J. Johnson,Laura H. Mace,Rhian E. Thomas,Jessica Y. K. Chiu,Jason S. Rodrigues,Richard G. Compton,Craig E. Banks,Peter Tomcik,Mark J. Bamford,Osamu Ichihara Org. Biomol. Chem. 2006 4 1071
Additional information on 6-oxo-1,6-dihydropyridine-2-carboxylic acid
Comprehensive Overview of 6-oxo-1,6-dihydropyridine-2-carboxylic acid (CAS No. 19621-92-2): Properties, Applications, and Research Insights
6-oxo-1,6-dihydropyridine-2-carboxylic acid (CAS No. 19621-92-2) is a heterocyclic organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the pyridine derivative family, which is widely studied for its versatile applications in drug development, agrochemicals, and material science. The 6-oxo-1,6-dihydropyridine scaffold is particularly notable for its role as a building block in synthesizing bioactive molecules, making it a focal point for researchers exploring novel therapeutic agents.
The growing interest in 6-oxo-1,6-dihydropyridine-2-carboxylic acid is driven by its potential in addressing contemporary challenges in medicinal chemistry, such as the development of enzyme inhibitors and antimicrobial agents. Recent studies highlight its utility in designing small-molecule drugs targeting inflammatory pathways and metabolic disorders. Additionally, its structural features align with the demand for sustainable chemistry practices, as researchers seek eco-friendly synthetic routes for heterocyclic compounds. This aligns with the broader trend of green chemistry and biodegradable materials, which are highly searched topics in scientific databases and AI-driven platforms.
From a physicochemical perspective, 6-oxo-1,6-dihydropyridine-2-carboxylic acid exhibits unique properties, including its solubility profile and stability under varying pH conditions. These characteristics make it suitable for formulation studies in drug delivery systems, a topic of immense interest in pharmaceutical innovation. Its carboxylic acid functional group also allows for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability or targeted activity. Such versatility has spurred inquiries into its structure-activity relationships (SAR), a frequently searched term among chemists and pharmacologists.
In the context of industrial applications, CAS No. 19621-92-2 is gaining traction as an intermediate in the synthesis of high-value specialty chemicals. Its incorporation into polymers and coatings is being explored for improved material performance, addressing the demand for advanced functional materials. Furthermore, its role in catalysis and ligand design is under investigation, particularly in asymmetric synthesis—a hot topic in organic chemistry forums and academic searches.
The safety and regulatory aspects of 6-oxo-1,6-dihydropyridine-2-carboxylic acid are also critical discussion points. While it is not classified as a hazardous substance, proper handling protocols are emphasized in laboratory safety guidelines, a subject frequently queried by professionals. Its compatibility with Good Manufacturing Practices (GMP) further enhances its appeal for scalable production, aligning with industry standards for quality control and regulatory compliance.
In summary, 6-oxo-1,6-dihydropyridine-2-carboxylic acid (CAS No. 19621-92-2) represents a multifaceted compound with expanding applications across pharmaceuticals, materials science, and sustainable chemistry. Its integration into cutting-edge research and industrial processes underscores its importance, while its structural adaptability continues to inspire innovation. As interest grows in heterocyclic chemistry and drug discovery, this compound remains a key subject of scientific exploration and commercial potential.
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